2-(2,6-dimethylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[4-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-15-4-3-5-16(2)20(15)27-14-19(24)22-18-8-6-17(7-9-18)21(25)23-10-12-26-13-11-23/h3-9H,10-14H2,1-2H3,(H,22,24)
• InChI Key: AUTKNXSYVUVOEJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3

Description

2-(2,6-dimethylphenoxy)-N-[4-(4-morpholinylcarbonyl)phenyl]acetamide, commonly known as DMXAA, is a synthetic compound that has gained significant attention in the field of cancer research. It was first discovered in the 1980s as a potential antiviral agent but is now being studied for its anticancer properties. DMXAA is a small molecule that is capable of inducing a potent immune response against cancer cells.

Mechanism of Action

DMXAA works by activating the immune system and promoting the production of cytokines, particularly tumor necrosis factor-alpha (TNF-α). TNF-α is a potent cytokine that induces tumor necrosis and promotes the destruction of cancer cells. DMXAA also inhibits the formation of new blood vessels in tumors, a process known as angiogenesis, which is essential for the growth and spread of cancer cells.
Biochemical and Physiological Effects:
DMXAA has been shown to induce a potent immune response against cancer cells. It promotes the production of cytokines, particularly TNF-α, which induces tumor necrosis and promotes the destruction of cancer cells. DMXAA also inhibits angiogenesis, which is essential for the growth and spread of cancer cells. In addition, DMXAA has been shown to have anti-inflammatory properties, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One of the advantages of DMXAA is its ability to induce a potent immune response against cancer cells. This makes it a promising candidate for cancer immunotherapy. However, DMXAA has also been shown to have limited efficacy in some cancer types, and its mechanism of action is not fully understood. In addition, DMXAA has been associated with some toxicities, particularly at higher doses.

Future Directions

There are several future directions for research on DMXAA. One area of interest is the development of combination therapies that include DMXAA. This may involve combining DMXAA with other immunotherapies or conventional cancer treatments, such as chemotherapy or radiation therapy. Another area of interest is the development of more potent and selective analogs of DMXAA that have improved efficacy and reduced toxicity. Finally, further research is needed to fully understand the mechanism of action of DMXAA and its potential use in different cancer types.

Synthesis Methods

DMXAA is synthesized through a multistep process that involves the reaction of 2,6-dimethylphenol with chloroacetyl chloride to form 2-(2,6-dimethylphenoxy)acetyl chloride. This intermediate is then reacted with 4-(4-morpholinylcarbonyl)aniline to form DMXAA.

Scientific Research Applications

DMXAA has been extensively studied for its anticancer properties. It has been shown to induce tumor necrosis by activating the immune system and promoting the production of cytokines. DMXAA has also been shown to inhibit the growth of various cancer cell lines, including lung cancer, breast cancer, and melanoma. In addition, DMXAA has been studied for its potential use in combination with other cancer treatments, such as chemotherapy and radiation therapy.